Cas no 77421-36-4 (6-Methoxyquinolin-3-ol)

• Product Name: 6-Methoxyquinolin-3-ol
• CAS No: 77421-36-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00552687
• CID: 1117564
• Update Time: 2025-06-28

6-Methoxyquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-Quinolinol
• 6-Methoxyquinolin-3-ol

• MDL： MFCD00552687
• Inchi： 1S/C10H9NO2/c1-13-9-2-3-10-7(5-9)4-8(12)6-11-10/h2-6,12H,1H3
• InChI Key： QBNRARYFMZWRGG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(=CC(=CN=2)O)C=1

Experimental Properties

• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 6-Methoxyquinolin-3-ol

Properties and Applications of 6-Methoxyquinolin-3-ol (CAS No. 77421-36-4)

6-Methoxyquinolin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 77421-36-4, is a heterocyclic organic compound belonging to the quinoline family. This compound features a methoxy group at the 6-position and a hydroxyl group at the 3-position of the quinoline core, which imparts unique chemical and biological properties. Quinoline derivatives have long been of interest in pharmaceutical research due to their structural versatility and potential bioactivity.

The molecular structure of 6-Methoxyquinolin-3-ol consists of a fused benzene and pyridine ring system, with functional groups that can participate in various chemical reactions, including hydrogen bonding, pi-stacking, and metal coordination. These structural features make it a valuable intermediate in synthetic chemistry and a candidate for further derivatization to explore new pharmacological activities.

In recent years, 6-Methoxyquinolin-3-ol has garnered attention in the field of medicinal chemistry for its potential applications in drug discovery. Studies have highlighted its role as a precursor in the synthesis of more complex quinoline-based molecules, which exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of both hydroxyl and methoxy groups allows for diverse functionalization strategies, enabling chemists to tailor the compound’s properties for specific therapeutic targets.

One notable area of research involves the exploration of 6-Methoxyquinolin-3-ol as a scaffold for developing small-molecule inhibitors targeting enzyme-catalyzed processes relevant to human diseases. For instance, modifications at the 3-hydroxyl position can enhance binding affinity to certain protein targets, while the methoxy group can serve as a site for further derivatization to improve solubility or metabolic stability. Such structural optimizations are critical in advancing lead compounds toward clinical development.

Additionally, 6-Methoxyquinolin-3-ol has been investigated for its photophysical properties, making it useful in materials science applications such as organic light-emitting diodes (OLEDs) and fluorescent probes. The compound’s ability to emit light upon excitation makes it suitable for biological imaging techniques, where it can be labeled to track cellular processes or monitor disease progression. The combination of its chemical reactivity and photogenic behavior positions 6-Methoxyquinolin-3-ol as a multifunctional molecule with broad utility.

The synthesis of 6-Methoxyquinolin-3-ol typically involves multi-step organic transformations starting from readily available quinoline precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for supporting both academic research and industrial applications where high-purity compounds are required.

In conclusion, 6-Methoxyquinolin-3-ol (CAS No. 77421-36-4) is a versatile compound with significant potential in pharmaceuticals, materials science, and biotechnology. Its unique structural features facilitate diverse chemical modifications, making it an invaluable building block for drug discovery and functional materials. As research continues to uncover new applications for this derivative, its importance in modern science is likely to grow further.